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Compound of Interest

Compound Name: IR-825

Cat. No.: B12442721 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

IR-825, chemically identified as Indocyanine Green (ICG), CAS Number 3599-32-4. Adherence

to these protocols is critical for ensuring laboratory safety and environmental protection.

I. Immediate Safety and Hazard Information
Indocyanine Green is a cyanine dye that presents several hazards requiring careful handling

and disposal.

Hazard Profile:

Human Health: Causes skin and serious eye irritation.[1][2][3] May cause respiratory

irritation.[1]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4] Discharge into the

environment must be avoided.[1][4]

Personal Protective Equipment (PPE) during Handling and Disposal:
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PPE Category Specification

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use.[1]

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield is recommended if splashes are

likely.

Skin and Body Protection
Lab coat or other suitable protective clothing to

prevent skin contact.

Respiratory Protection

For operations generating dust, a NIOSH-

approved respirator for dust should be worn.[2]

Ensure adequate ventilation.[1]

II. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the proper disposal of IR-825 waste, including

pure chemical, contaminated materials, and empty containers.

Experimental Protocol: Waste Segregation and Collection

Waste Identification: All waste materials containing IR-825 must be classified as hazardous

chemical waste.

Waste Segregation:

Solid Waste: Collect unused or expired IR-825 powder, and any grossly contaminated

items (e.g., weighing boats, contaminated wipes) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions of IR-825 in a separate, compatible, and labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Sharps: Needles, syringes, or other sharps contaminated with IR-825 must be disposed of

in a designated sharps container for hazardous chemical waste.
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Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name "Indocyanine Green," the CAS number "3599-32-4," and the associated

hazard warnings (e.g., "Irritant," "Environmental Hazard").

Experimental Protocol: Container and Equipment Decontamination

Triple Rinsing: Empty containers that held IR-825 must be decontaminated before being

discarded as non-hazardous waste.

Rinse the container three times with a suitable solvent (e.g., water or another solvent in

which ICG is soluble).

The rinsate from this process is considered hazardous waste and must be collected in the

appropriate liquid hazardous waste container.[1]

Disposal of Decontaminated Containers: Once triple-rinsed, the container can be punctured

or defaced to prevent reuse and disposed of in accordance with institutional guidelines for

non-hazardous laboratory glass or plastic.[1]

Final Disposal:

Waste should be disposed of through a licensed chemical waste disposal company.[1]

The primary recommended methods of disposal are licensed chemical destruction or

controlled incineration with flue gas scrubbing.[1]

Never dispose of IR-825 down the drain or in regular trash.[1]

III. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of IR-825.
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Caption: Logical workflow for the disposal of IR-825 waste.

IV. Regulatory Compliance
Disposal of IR-825 is subject to federal, state, and local regulations. In the United States, the

primary federal regulation governing hazardous waste is the Resource Conservation and

Recovery Act (RCRA). Researchers and laboratory managers must consult their institution's
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Environmental Health and Safety (EHS) office for specific guidance and to ensure full

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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